Cas no 497841-48-2 (Benzenemethanol, 4-(4-chloro-1H-pyrrolo[2,3-d]pyrimidin-6-yl)-)

• Product Name: Benzenemethanol, 4-(4-chloro-1H-pyrrolo[2,3-d]pyrimidin-6-yl)-
• CAS No: 497841-48-2
• MF: C₁₃H₁₀ClN₃O
• MW: 259.691001415253
• CID: 1529641
• PubChem ID: 86595337
• Update Time: 2025-04-21

Benzenemethanol, 4-(4-chloro-1H-pyrrolo[2,3-d]pyrimidin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(4-chloro-1H-pyrrolo[2,3-d]pyrimidin-6-yl)-
• [4-(4-Chloro-7H-Pyrrolo[2,3-d]pyrimidin-6-yl]-phenyl]-methanol
• [4-(4-chloro-7H-pyrrolo[2,3-d]pyrimidin-6-yl)-phenyl]-methanol
• 497841-48-2
• 4-(4-Chloro-7H-pyrrolo[2,3-d]pyrimidin-6-yl)benzenemethanol
• SCHEMBL4766327
• AHAXJFKRFBNCQZ-UHFFFAOYSA-N
• DB-152645

• Inchi： 1S/C13H10ClN3O/c14-12-10-5-11(17-13(10)16-7-15-12)9-3-1-8(6-18)2-4-9/h1-5,7,18H,6H2,(H,15,16,17)
• InChI Key： AHAXJFKRFBNCQZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC(=C2)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 259.0514
• Monoisotopic Mass: 259.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 56.98